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Compound of Interest

Compound Name:
tert-butyl N-(4-

iodophenyl)carbamate

Cat. No.: B131921 Get Quote

Essential Safety and Handling Guide for tert-
Butyl N-(4-iodophenyl)carbamate
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols, personal protective equipment

(PPE) recommendations, and operational plans for handling and disposing of tert-butyl N-(4-
iodophenyl)carbamate (CAS No. 159217-89-7). Adherence to these procedures is critical for

ensuring personal safety and minimizing environmental impact.

Hazard Identification and Summary
Tert-butyl N-(4-iodophenyl)carbamate is a halogenated aromatic compound that presents

several health and environmental hazards.[1] The primary risks associated with this chemical

are detailed below.

GHS Hazard Classifications[1]
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Hazard Class Category Hazard Statement
Percentage of
Notifications

Acute Toxicity, Oral 4
H302: Harmful if

swallowed
91.1%

Skin Sensitization 1
H317: May cause an

allergic skin reaction
88.9%

Hazardous to the

Aquatic Environment,

Acute Hazard

1
H400: Very toxic to

aquatic life
88.9%

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
11.1%

Serious Eye

Damage/Eye Irritation
2A

H319: Causes serious

eye irritation
11.1%

Specific Target Organ

Toxicity, Single

Exposure (Respiratory

tract irritation)

3
H335: May cause

respiratory irritation
11.1%

Physical and Chemical Properties

Property Value

Molecular Formula C₁₁H₁₄INO₂

Molecular Weight 319.14 g/mol [1]

Appearance Off-white solid (based on similar compounds)[2]

Solubility Insoluble in water[2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure. The following table outlines

the recommended PPE for handling this compound, based on its hazard profile.
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PPE Category Specification Rationale

Hand Protection

Double gloving: • Inner Glove:

Nitrile rubber, min. 0.11 mm

thickness. • Outer Glove:

Neoprene or Butyl rubber, min.

0.3 mm thickness.

Provides robust protection

against skin irritation and

sensitization.[3] Nitrile offers

good splash resistance, while

neoprene and butyl rubber

provide more extensive

protection against a broader

range of organic compounds.

[3][4][5] Change gloves

immediately if contaminated.

Eye and Face Protection

Chemical splash goggles

meeting ANSI Z87.1 or EU

EN166 standards. A face

shield should be worn over

goggles for splash-prone

procedures.

Protects against splashes that

can cause serious eye

irritation.[6][7]

Skin and Body Protection

• Long-sleeved lab coat. •

Chemical-resistant apron for

large quantities or splash risk.

• Closed-toe shoes and long

pants.

Prevents accidental skin

contact, which can lead to

irritation or sensitization.[8][9]

Respiratory Protection

Work should be conducted in a

certified chemical fume hood. If

dust or aerosols may be

generated and engineering

controls are insufficient, use a

NIOSH-approved respirator

with an organic vapor cartridge

and a P95 particulate filter.[10]

Prevents inhalation of the

powder, which may cause

respiratory irritation.[6][10]

Operational and Handling Plan
A systematic workflow is crucial for safely handling tert-butyl N-(4-iodophenyl)carbamate.
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Workflow for Handling tert-Butyl N-(4-iodophenyl)carbamate

Preparation Handling Cleanup & Decontamination

Verify Fume Hood
Functionality

Don Appropriate
PPE

Assemble All
Necessary Equipment

Weigh Compound
in Fume Hood

Perform Experiment
in Fume Hood

Keep Containers
Closed When Not in Use

Decontaminate
Work Surfaces

Segregate Waste
(see Disposal Plan)

Doff PPE and
Wash Hands

Click to download full resolution via product page

Caption: Procedural workflow for the safe handling of tert-butyl N-(4-iodophenyl)carbamate.

Step-by-Step Handling Protocol:

Preparation:

Ensure a certified chemical fume hood is operational.

Put on all required PPE as specified in the table above.[8]

Assemble all necessary glassware, reagents, and equipment within the fume hood to

minimize movement in and out of the containment area.

Weighing and Transfer:

Conduct all weighing and transfers of the solid compound within the fume hood to contain

any dust.

Use a spatula for transfers and handle gently to avoid creating airborne dust.

Close the container tightly immediately after use.[6]

Experimental Procedure:

Perform all reactions and manipulations involving this compound inside the fume hood.

Avoid direct contact with skin, eyes, and clothing.[6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b131921?utm_src=pdf-body
https://www.benchchem.com/product/b131921?utm_src=pdf-body-img
https://www.benchchem.com/product/b131921?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-W002926/tert-Butyl-N-4-aminomethyl-phenyl-carbamate-SDS-MedChemExpress.pdf
https://aksci.com/sds/5343DU_SDS.pdf
https://aksci.com/sds/5343DU_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decontamination:

After handling, decontaminate all surfaces, glassware, and equipment.

Wipe down the work area with an appropriate solvent, followed by soap and water. Collect

all cleaning materials as hazardous waste.

Spill and Emergency Procedures
Emergency Response Plan

Small Spill (<1 g, contained in hood) Large Spill (>1 g or outside hood)
Personal Exposure

Spill Occurs

Alert others
in the area

Small

Evacuate immediate area

Large

Skin Contact:
Flush with water for 15 min.

Remove contaminated clothing.

Exposure

Eye Contact:
Flush with eyewash for 15 min.

Seek immediate medical attention.

Inhalation:
Move to fresh air.

Seek medical attention.

Absorb with inert material
(e.g., vermiculite)

Collect in a sealed
hazardous waste container

Decontaminate the area

Alert supervisor and
institution's EHS

Restrict access to the area

Click to download full resolution via product page

Caption: Decision and action flowchart for spills and personal exposure incidents.
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First Aid Measures:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing and shoes. Seek medical attention if irritation or

a rash develops.[6][7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[6][7]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention.[6][7]

Ingestion: Do NOT induce vomiting. Wash out mouth with water. Seek immediate medical

attention.[8]

Disposal Plan
All waste containing tert-butyl N-(4-iodophenyl)carbamate must be treated as hazardous

waste. This compound is a halogenated organic substance and is very toxic to aquatic life.[1]

Waste Management Protocol:

Waste Segregation:

Chemical Waste: Collect all residual solids, solutions containing the compound, and

contaminated solvents in a dedicated, clearly labeled, and sealed container for

"Halogenated Organic Waste."

Contaminated PPE: Collect all used gloves, weighing papers, absorbent pads, and other

disposable materials in a separate, sealed plastic bag or container labeled as "Solid

Hazardous Waste."[11]

Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical

name "tert-butyl N-(4-iodophenyl)carbamate," and a description of the contents (e.g.,

"Solid waste," "Methanol solution").
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Storage and Disposal:

Store waste containers in a designated satellite accumulation area.

Dispose of all waste through your institution's Environmental Health and Safety (EHS)

office in accordance with local, state, and federal regulations. Do not pour any waste down

the drain.[2][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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